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Compound of Interest

Compound Name: 1,3-Bis(benzyloxy)-2-propanol

Cat. No.: B023627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Bis(benzyloxy)-2-propanol,
also known as 1,3-Di-O-benzylglycerol. The document details its chemical and physical
properties, a standard synthesis protocol, and its applications in scientific research and drug
development, particularly as a precursor for antiviral compounds.

Core Molecular and Physical Data

1,3-Bis(benzyloxy)-2-propanol is a key intermediate in organic synthesis. Its physical and
chemical properties are summarized below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b023627?utm_src=pdf-interest
https://www.benchchem.com/product/b023627?utm_src=pdf-body
https://www.benchchem.com/product/b023627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Weight 272.34 g/mol [1112]
Molecular Formula C17H2003 [1][3]
CAS Number 6972-79-8 [2][4]
Colorless to light yellow or light
Appearance orange clear liquid; Pale- [11[5]14116]
Yellow QOil
Density 1.103 g/mL at 20 °C [215103114107118119]
Boiling Point 226-227 °C at 3 mm Hg 2151314171191

Refractive Index

n20/D 1.549

(210711

Flash Point >110 °C (>230 °F) - closed cup  [2][3][4]
Purity Typically >96.0% (GC) or 97% (2121031161191
» Slightly soluble in Chloroform
Solubility [4]
and Methanol
1,3-Di-O-benzylglycerol, 1,3-
Synonyms [21[4]1[6]1[9][10]

Dibenzyloxy-2-propanol

Applications in Research and Drug Development

1,3-Bis(benzyloxy)-2-propanol serves as a crucial building block in various synthetic

pathways. Its primary applications include:

» Antiviral Agent Synthesis: It is a well-established precursor for antiviral intermediates.[2][4][7]

[9] Notably, it is used in the synthesis of ganciclovir and other potent anti-herpes agents like

9-[(1,3-Dihydroxy-2-propoxy)methyllguanine.[11][9] The compound itself is described as a

nucleophilic agent effective against the herpes simplex virus.[11]

e Synthetic Intermediate: It is utilized in the synthesis of 1,3-dibenzyloxyacetone, another

versatile chemical intermediate.[2][4][7][9]
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o Pharmacological Activity: Studies have indicated that it possesses spasmolytic and
cholinolytic activity.[5][4]

Experimental Protocol: Synthesis of 1,3-

Bis(benzyloxy)-2-propanol

This section details a common laboratory-scale synthesis of 1,3-Bis(benzyloxy)-2-propanol
from benzyl alcohol and epichlorohydrin.[12]

3.1. Materials and Reagents:

Benzyl alcohol (3.9 mol)

Sodium hydroxide (2.5 mol)

Epichlorohydrin (1.08 mol)

Deionized water

Toluene

Sodium sulfate (Na2S04), anhydrous

3.2. Equipment:

Reaction vessel with rapid mechanical stirring

Dropping funnel

Thermometer

Separatory funnel

Rotary evaporator

Distillation apparatus

3.3. Procedure:
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e Preparation of Sodium Benzyl Oxide: In a suitable reaction vessel, prepare a solution of
sodium hydroxide (100 g, 2.5 mol) in water (200 mL). Over 10 minutes, add this solution to
benzyl alcohol (400 g, 3.9 mol) while stirring.

e Reaction Initiation: Cool the resulting mixture to 25 °C.

» Addition of Epichlorohydrin: Add epichlorohydrin (100 g, 1.08 mol) to the mixture dropwise
over 30 minutes with rapid and continuous stirring.

e Reaction Period: Continue vigorous stirring for 16 hours at room temperature.
o Work-up and Extraction:
o Dilute the reaction mixture with 1000 mL of water.

o Transfer the mixture to a separatory funnel and extract the organic phase with toluene (3 x
500 mL).

e Washing and Drying:

o Wash the combined toluene extracts with 500 mL of water.

o Dry the organic layer over anhydrous sodium sulfate (Na2S04).
e Purification:

o Filter off the drying agent.

o Evaporate the toluene under reduced pressure using a rotary evaporator to yield a crude
oil.

o Purify the oil by vacuum distillation to yield 1,3-Bis(benzyloxy)-2-propanol (1,3-di-O-
benzylglycerol). The expected boiling point is 155 °C at 0.5 mm Hg, with an approximate
yield of 50%.[12]

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol described above.
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Caption: Workflow for the synthesis of 1,3-Bis(benzyloxy)-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1,3-Bis(benzyloxy)-2-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023627#1-3-bis-benzyloxy-2-propanol-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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